Cas no 897441-42-8 (4-Quinazolinamine, N-[3-chloro-4-(2-pyridinylmethoxy)phenyl]-7-fluoro-6-nitro-)

• Product Name: 4-Quinazolinamine, N-[3-chloro-4-(2-pyridinylmethoxy)phenyl]-7-fluoro-6-nitro-
• CAS No: 897441-42-8
• MF: C₂₀H₁₃ClFN₅O₃
• MW: 425.8
• CID: 5470044
• PubChem ID: 44542375
• Update Time: 2025-05-20

4-Quinazolinamine, N-[3-chloro-4-(2-pyridinylmethoxy)phenyl]-7-fluoro-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, N-[3-chloro-4-(2-pyridinylmethoxy)phenyl]-7-fluoro-6-nitro-
• N-(3-chloro-4-(pyridin-2-ylmethoxy)phenyl)-7-fluoro-6-nitroquinazolin-4-amine
• C20H13ClFN5O3
• KEWDZRBUFXTLGZ-UHFFFAOYSA-N
• SCHEMBL16213057
• MFCD32185275
• WS-03013
• 897441-42-8
• DB-091958
• E72025
• N-[3-CHLORO-4-(2-PYRIDINYLMETHOXY)PHENYL]-7-FLUORO-6-NITRO-4-QUINAZOLINAMINE

• Inchi： 1S/C20H13ClFN5O3/c21-15-7-12(4-5-19(15)30-10-13-3-1-2-6-23-13)26-20-14-8-18(27(28)29)16(22)9-17(14)24-11-25-20/h1-9,11H,10H2,(H,24,25,26)
• InChI Key： KEWDZRBUFXTLGZ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C([N+]([O-])=O)C(F)=C2)=C(NC2=CC=C(OCC3=NC=CC=C3)C(Cl)=C2)N=C1

Computed Properties

• Exact Mass: 425.0690951g/mol
• Monoisotopic Mass: 425.0690951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.510±0.06 g/cm3(Predicted)
• Boiling Point: 611.7±55.0 °C(Predicted)
• pka: 5.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Quinazolinamine, N-[3-chloro-4-(2-pyridinylmethoxy)phenyl]-7-fluoro-6-nitro-

Introduction to 4-Quinazolinamine, N-[3-chloro-4-(2-pyridinylmethoxy)phenyl]-7-fluoro-6-nitro- (CAS No. 897441-42-8)

4-Quinazolinamine, N-[3-chloro-4-(2-pyridinylmethoxy)phenyl]-7-fluoro-6-nitro- (CAS No. 897441-42-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a quinazolinamine derivative, is characterized by its unique structural features, including a quinazoline core, a chlorinated phenyl group, a pyridinylmethoxy substituent, and the presence of fluorine and nitro functional groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinazoline core is a well-known scaffold in medicinal chemistry, often found in compounds with diverse biological activities such as antitumor, anti-inflammatory, and antiviral properties. The presence of the chlorinated phenyl group and the pyridinylmethoxy substituent enhances the compound's lipophilicity and receptor binding affinity, which are crucial for its pharmacological effects. The fluorine atom introduces additional stability and metabolic resistance, while the nitro group can influence the compound's redox properties and reactivity.

Recent studies have highlighted the potential of 4-Quinazolinamine, N-[3-chloro-4-(2-pyridinylmethoxy)phenyl]-7-fluoro-6-nitro- in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those resistant to conventional therapies. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

In addition to its antitumor properties, this quinazolinamine derivative has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-Quinazolinamine, N-[3-chloro-4-(2-pyridinylmethoxy)phenyl]-7-fluoro-6-nitro- has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. However, further research is needed to fully understand its metabolism and potential drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results have been promising, with no significant adverse effects reported at therapeutic doses. However, as with any new drug candidate, rigorous testing is essential to ensure its safety and efficacy before it can be approved for widespread use.

The development of 4-Quinazolinamine, N-[3-chloro-4-(2-pyridinylmethoxy)phenyl]-7-fluoro-6-nitro- also highlights the importance of structure-based drug design in modern pharmaceutical research. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in optimizing the compound's structure to enhance its biological activity and reduce potential side effects.

In conclusion, 4-Quinazolinamine, N-[3-chloro-4-(2-pyridinylmethoxy)phenyl]-7-fluoro-6-nitro- (CAS No. 897441-42-8) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique structural features and multifaceted biological activities make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.